Cas no 2138097-20-6 (3-(2-trifluoromethanesulfonylethoxy)azetidine)

• Product Name: 3-(2-trifluoromethanesulfonylethoxy)azetidine
• CAS No: 2138097-20-6
• MF: C₆H₁₀F₃NO₃S
• MW: 233.208711147308
• CID: 6333542
• PubChem ID: 165499881
• Update Time: 2025-05-19

3-(2-trifluoromethanesulfonylethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-trifluoromethanesulfonylethoxy)azetidine
• 2138097-20-6
• EN300-1146585

• Inchi： 1S/C6H10F3NO3S/c7-6(8,9)14(11,12)2-1-13-5-3-10-4-5/h5,10H,1-4H2
• InChI Key： BOYQSKHXOPEETK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(CCOC1CNC1)(=O)=O

Computed Properties

• Exact Mass: 233.03334884g/mol
• Monoisotopic Mass: 233.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-(2-trifluoromethanesulfonylethoxy)azetidine

Compound CAS No 2138097-20-6: 3-(2-Trifluoromethanesulfonylethoxy)azetidine

The compound CAS No 2138097-20-6, also known as 3-(2-trifluoromethanesulfonylethoxy)azetidine, is a highly specialized organic compound with significant applications in modern chemical research and development. This compound is characterized by its unique structure, which includes an azetidine ring substituted with a trifluoromethanesulfonyl group via an ethoxy linkage. The trifluoromethanesulfonyl group, often abbreviated as Tf, is a strong electron-withdrawing group, which imparts distinctive electronic properties to the molecule. This makes the compound particularly valuable in various chemical reactions and applications.

Recent studies have highlighted the importance of 3-(2-trifluoromethanesulfonylethoxy)azetidine in the field of organocatalysis. The azetidine ring, being a four-membered cyclic amine, exhibits unique reactivity due to its ring strain and ability to act as a Lewis base. The presence of the trifluoromethanesulfonyl group further enhances its catalytic activity by stabilizing transition states and intermediates in various reactions. Researchers have demonstrated that this compound can effectively catalyze enantioselective reactions, making it a promising candidate for asymmetric synthesis.

In addition to its catalytic applications, CAS No 2138097-20-6 has been explored for its potential in drug discovery. The trifluoromethanesulfonyl group is known for its bioisosteric properties, which can mimic the functionality of other groups in biological systems. This makes the compound a valuable tool in medicinal chemistry for designing bioactive molecules with improved pharmacokinetic profiles. Recent studies have shown that derivatives of this compound exhibit promising activity against various disease targets, including cancer and inflammatory conditions.

The synthesis of 3-(2-trifluoromethanesulfonylethoxy)azetidine involves a multi-step process that typically begins with the preparation of the trifluoromethanesulfonyl chloride intermediate. This intermediate is then reacted with an appropriate alcohol to form the ethoxy derivative, which is subsequently cyclized to form the azetidine ring. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the complexity of synthesizing such specialized compounds.

From an environmental standpoint, the stability and biodegradability of CAS No 2138097-20-6 have been evaluated in recent studies. These studies indicate that the compound exhibits moderate stability under standard environmental conditions, with limited potential for bioaccumulation. However, further research is needed to fully understand its environmental impact and develop strategies for safe handling and disposal.

In conclusion, CAS No 2138097-20-6, or 3-(2-trifluoromethanesulfonylethoxy)azetidine, represents a cutting-edge compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers in various fields, from catalysis to drug discovery. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science.